3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 3-[4-(benzylsulfamoyl)phenyl]-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C24H26N2O4S/c1-2-30-23-11-7-6-10-22(23)26-24(27)17-14-19-12-15-21(16-13-19)31(28,29)25-18-20-8-4-3-5-9-20/h3-13,15-16,25H,2,14,17-18H2,1H3,(H,26,27)
• InChI Key: AMUPXMVGPYJXOK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide, also known as BZS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BZS is a sulfonamide derivative that has been synthesized using different methods.

Scientific Research Applications

3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide has been found to have potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to have potential as a therapeutic agent for the treatment of cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. This compound may also act by modulating the activity of ion channels and receptors in the nervous system, leading to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. This compound has also been found to have anticonvulsant effects in animal models of epilepsy. Additionally, this compound has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide in lab experiments is its high yield of synthesis. This compound is also relatively stable, which makes it easier to handle in lab experiments. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease. Another direction is to study the mechanism of action of this compound in more detail, which may provide insights into its potential applications. Additionally, future studies could focus on improving the solubility of this compound, which may expand its potential uses in lab experiments.

Synthesis Methods

3-(4-(N-benzylsulfamoyl)phenyl)-N-(2-ethoxyphenyl)propanamide can be synthesized using various methods, including the reaction of 4-aminobenzenesulfonamide with 2-ethoxybenzoyl chloride in the presence of a base, or the reaction of 4-nitrobenzenesulfonamide with 2-ethoxybenzoyl chloride in the presence of a reducing agent. The yield of this compound using these methods is typically high.